Cas no 233666-03-0 (Hexadecanoic acid,3-hexen-1-yl ester)

Hexadecanoic acid,3-hexen-1-yl ester structure
233666-03-0 structure
Product Name:Hexadecanoic acid,3-hexen-1-yl ester
CAS No:233666-03-0
MF:C22H42O2
MW:338.567687511444
CID:245358
PubChem ID:53936829
Update Time:2025-04-19

Hexadecanoic acid,3-hexen-1-yl ester Chemical and Physical Properties

Names and Identifiers

    • Hexadecanoic acid,3-hexen-1-yl ester
    • Hexadecanoicacid, 3-hexenyl ester (9CI)
    • HEX-3-ENYLHEXADECANOATE
    • NS00122379
    • CID 53936829
    • DTXSID901020070
    • 233666-03-0
    • Inchi: 1S/C22H42O2/c1-3-5-7-9-10-11-12-13-14-15-16-17-18-20-22(23)24-21-19-8-6-4-2/h6,8H,3-5,7,9-21H2,1-2H3
    • InChI Key: IUZMHZICJDXCSE-UHFFFAOYSA-N
    • SMILES: O(CCC=CCC)C(CCCCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 338.318
  • Monoisotopic Mass: 338.318
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 19
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 9.2
  • Topological Polar Surface Area: 26.3Ų
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